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Compound of Interest

Compound Name: Nickel(II) bromide

Cat. No.: B080709 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for Nickel(II) Bromide

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Nickel(II) bromide (NiBr₂). Adherence to these

procedures is paramount to ensure personal safety and environmental protection. Nickel(II)
bromide is a hazardous chemical that is carcinogenic, a respiratory and skin sensitizer, a

suspected mutagen, and very toxic to aquatic life with long-lasting effects.[1][2][3][4]

Personal Protective Equipment (PPE)
The proper selection and use of PPE is the first line of defense against exposure to Nickel(II)
bromide. The following table summarizes the required PPE for handling this compound.
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PPE Category Specification Standard

Respiratory Protection

- N95 (US) or P1 (EN 143)

dust mask (for low-risk

assessment scenarios) - Full-

face particle respirator type

N99 (US) or type P2 (EN 143)

as a backup to engineering

controls - Full-face supplied-air

respirator for sole means of

protection or higher-risk

scenarios

NIOSH (US) or CEN (EU)[2][3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use

and disposed of in accordance

with good laboratory practices.

[2][3]

EU Directive 89/686/EEC and

the standard EN 374 derived

from it.[2]

Eye Protection
Safety glasses with side-

shields or a face shield.[2][3]

OSHA’s eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1]

Skin and Body Protection

- Laboratory coat - Protective

clothing appropriate for the

amount and concentration of

the substance at the

workplace.[2]

N/A

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

Always handle Nickel(II) bromide in a well-ventilated area.
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Use of a chemical fume hood is mandatory to avoid inhalation of dust particles.[1]

2. Safe Handling Practices:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[1][2]

Avoid formation of dust and aerosols.[2][3]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1]

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling and before breaks.[1][2]

Do not eat, drink, or smoke when using this product.[1]

Contaminated work clothing should not be allowed out of the workplace.[1][4]

3. Storage:

Store in a dry, cool, and well-ventilated place.[1]

Keep the container tightly closed.[1] Nickel(II) bromide is hygroscopic and sensitive to

moisture.[1][4]

Store locked up.[1]

Incompatible materials to avoid include strong oxidizing agents, strong acids, and metals.[1]

Emergency and Disposal Plan
First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration (do not use mouth-to-

mouth). Seek immediate medical attention.[1][4]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing and shoes. Seek

immediate medical attention.[1][4]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a physician or poison

control center immediately.[1][2]

Spill and Leak Response
Evacuate: Evacuate personnel to safe areas and keep people away from and upwind of the

spill/leak.[1][4]

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.[2][3]

Clean-up:

Wear appropriate PPE as outlined above.

Avoid dust formation.[2][4]

Sweep up and shovel the material into suitable, closed containers for disposal.[4]
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Disposal Plan
Nickel(II) bromide and its container must be disposed of as hazardous waste.[2]

Contact a licensed professional waste disposal service to dispose of this material.[2]

A common disposal method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[2][3]

Do not allow the chemical to enter drains or water systems.[2][4]

Workflow for Safe Handling of Nickel(II) Bromide

Workflow for Safe Handling of Nickel(II) Bromide
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Caption: Workflow for the safe handling and emergency response for Nickel(II) bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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